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Compound of Interest |

Diisopropyl 3,3-
Compound Name: dimethoxycyclobutane-1,1-

dicarboxylate

Cat. No.: B185871

An In-depth Technical Guide on Diisopropyl 3,3-
dimethoxycyclobutane-1,1-dicarboxylate

Introduction

Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate is a complex organic molecule
belonging to the cyclobutane family. Its unique structural features, including the cyclobutane
ring, gem-dicarboxylate esters, and acetal functionality, make it a compound of significant
interest in synthetic organic chemistry and potentially in the development of novel therapeutic
agents. This document provides a comprehensive overview of its known physical and chemical
properties, based on available scientific literature.

Physicochemical Properties

A summary of the key physicochemical properties of Diisopropyl 3,3-dimethoxycyclobutane-
1,1-dicarboxylate is presented below. These properties are crucial for its handling,
characterization, and application in various chemical reactions.
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Property Value
Molecular Formula C15H2606
Molecular Weight 302.36 g/mol
CAS Number 138507-62-3

Note: Further experimental data on properties such as melting point, boiling point, and solubility
are not readily available in public literature and would require experimental determination.

Chemical Structure and Reactivity

The structure of Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate presents several
reactive sites, making it a versatile intermediate for organic synthesis.

Caption: Chemical structure of the molecule.

The cyclobutane ring is strained and can undergo ring-opening reactions under certain
conditions. The ester groups are susceptible to hydrolysis and can be converted to other
functional groups. The acetal group is stable under basic conditions but can be cleaved under
acidic conditions to reveal a ketone.

Potential Applications in Drug Development

While specific biological activities of Diisopropyl 3,3-dimethoxycyclobutane-1,1-
dicarboxylate have not been extensively reported, its structural motifs are present in various
biologically active molecules. The cyclobutane core is a key feature in several natural products
and synthetic compounds with therapeutic properties. The dicarboxylate functionality allows for
modification and linkage to other molecules, making it a potential scaffold for library synthesis
in drug discovery programs.

Development
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Caption: Potential drug development workflow.

Experimental Protocols

Detailed experimental protocols for the synthesis of Diisopropyl 3,3-dimethoxycyclobutane-
1,1-dicarboxylate are typically found in specialized organic chemistry literature. A general
synthetic approach involves the [2+2] cycloaddition of a ketene acetal with a corresponding
alkene.

General Synthetic Workflow:

Ketene Acetal + Alkene

'
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'
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'
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Pure Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate
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Caption: General synthetic workflow.

Disclaimer: This document is intended for informational purposes for a technical audience. The
synthesis and handling of this compound should only be performed by trained professionals in
a controlled laboratory setting. Further research is necessary to fully elucidate the properties
and potential applications of Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate.

 To cite this document: BenchChem. [physical and chemical properties of Diisopropyl 3,3-
dimethoxycyclobutane-1,1-dicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185871#physical-and-chemical-properties-of-
diisopropyl-3-3-dimethoxycyclobutane-1-1-dicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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